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Compound of Interest

Compound Name: 1,3-Bis(chloromethyl)benzene

Cat. No.: B146608

An In-depth Technical Guide to the Physicochemical Properties of 1,3-
Bis(chloromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Bis(chloromethyl)benzene, also known as m-xylylene dichloride, is a dichlorinated
aromatic hydrocarbon with the chemical formula CsHsClz.[1] It serves as a crucial intermediate
in various chemical syntheses, including the production of polymers, cross-linking agents,
functional resins, and pharmaceutical intermediates.[1][2][3] Its utility stems from the two
reactive chloromethyl groups attached to the benzene ring at the meta positions. This
document provides a comprehensive overview of its physicochemical properties, experimental
methodologies related to its synthesis, and its applications in research and industry.

Core Physicochemical Properties

The physical and chemical characteristics of 1,3-Bis(chloromethyl)benzene are fundamental
to its handling, storage, and application in synthetic chemistry.

General Properties
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Property Value Source(s)
CAS Number 626-16-4 [1][4]
Molecular Formula CsHsCl2 [1][5]
Molecular Weight 175.06 g/mol [4115][6]

Colorless to pale yellow liquid
Appearance or colorless crystalline [L15117118]
powder/lump

Strong, pungent, characteristic
Odor . [1]
chlorinated odor

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of 1,3-
Bis(chloromethyl)benzene.
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Property Value Unit Conditions Source(s)
Melting Point 33-36 °C [51[9][10]
34.2 °C [4]
Boiling Point 250 - 255 °C at 1 atm (lit.) [51[9][10]
251.5 °C [4]
Density 1.202 g/mL at 25 °C (lit.) [51[9]]10]
Vapor Pressure 0.022 mm Hg [4]
0.0287 mm Hg at 25 °C [9]
Flash Point >230 °F [51[9]
Refractive Index 1.5544 (estimate) [5109]
Water Solubility 277 mg/L [4]
Practically
insoluble / [11[71[9]
Hydrolyzes
Log P (octanol-
2.72 [4]
water)
Henry's Law
8.14 x 104 atm-m3/mole [4]
Constant

Detailed Properties and Stability

Solubility: 1,3-Bis(chloromethyl)benzene is practically insoluble in water, with which it can
undergo hydrolysis.[1][7][9] It exhibits good solubility in common organic solvents, including
methanol (1g/10 mL), ethanol, acetone, and dichloromethane.[1][5][7]

Stability and Storage: The compound is stable at room temperature in closed containers under
normal storage and handling conditions.[1] For long-term storage, it is recommended to keep it
in a cool, dry, well-ventilated area away from incompatible substances, under an inert
atmosphere, and at temperatures between 2-8°C.[1][5][7]
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Experimental Protocols

While detailed experimental protocols for determining each physicochemical property are
standardized (e.g., using differential scanning calorimetry for melting point), this section
provides a relevant experimental protocol for the synthesis and purification of 1,3-
Bis(chloromethyl)benzene, as this is a primary concern for researchers using the compound.

Synthesis and Purification via Photochlorination

This protocol describes a method for synthesizing 1,3-Bis(chloromethyl)benzene from m-
xylene.

Materials:

e m-xylene (100 mL, 86.8 g)

Tetrafluorohexane (300 mL)

1-butyl-3-methylimidazolium chloride (0.435 g, ionic liquid catalyst)

Chlorine gas (232.44 q)

LED light source
Procedure:

o Reaction Setup: Charge a reaction vessel with 100 mL of m-xylene, 300 mL of
tetrafluorohexane, and 0.435 g of 1-butyl-3-methylimidazolium chloride.[11]

o Photochlorination: While irradiating the mixture with an LED light source, introduce 232.44 g
of chlorine gas into the reactor. Maintain the reaction temperature at 58°C for 3 hours.[11]
This yields a reaction liquid containing approximately 90 wt% of the desired m-dichlorobenzyl
product.[11]

o Separation: Transfer the reaction liquid to a separation tank and allow it to stratify at 35°C.
The upper layer (solvent) can be recycled for subsequent reactions, while the lower layer
contains the crude product.[11]
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e Refining: Add the crude product to a distillation column. Perform vacuum distillation at a
pressure of 8 mmHg. Collect the fraction that distills between 145-149°C.[11]

e Final Product: This procedure yields approximately 130.02 g of 1,3-
Bis(chloromethyl)benzene with a purity of 99.18% and a melting point of 33.5 to 34.7°C.

[11]

Synthesis and Purification Workflow

1. Reaction Setup
- m-xylene

- Tetrafluorohexane
- Catalyst

eactants

2. Photochlorination
- Introduce Cl2 Gas
- LED Irradiation
- 58°C, 3h

eaction Mixture

3. Separation
- Stratification at 35°C

(Crude Product (Lower Layer)) Solvent Recycle (Upper Layer)

l

4. Refining
- Vacuum Distillation (8 mmHg)
- Collect 145-149°C fraction

Final Product
1,3-Bis(chloromethyl)benzene
(Purity: 99.18%)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-Bis(chloromethyl)benzene.

Reactivity and Applications

The reactivity of 1,3-Bis(chloromethyl)benzene is dominated by its two chloromethyl groups,
which are susceptible to nucleophilic substitution. This reactivity makes it a versatile building
block in organic synthesis and polymer chemistry.[1][3]

Key Applications:

» Cross-linking Agent: The two reactive sites allow it to act as a cross-linker in the production
of polymers and functional resins, creating stable, cross-linked networks.[1][3]

e Synthetic Intermediate: It is a precursor for a wide range of more complex molecules,
including macrocyclic compounds, ion-exchange resins, and intermediates for
pharmaceuticals and agrochemicals.[1]

» Bioconjugation: Its ability to covalently attach to biomolecules like proteins has been
explored in research for applications such as protein immobilization in biosensors.[3]
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Caption: Logical relationship of structure to applications.

Safety and Handling

1,3-Bis(chloromethyl)benzene is a hazardous chemical that requires careful handling.

o Hazards: It is harmful if swallowed, causes skin irritation, and serious eye irritation.[6] It is

classified as fatal if inhaled and may cause respiratory irritation.[6]

o Precautionary Measures: When handling, use in a well-ventilated area or under a chemical

fume hood.[6] Wear appropriate personal protective equipment (PPE), including gloves,

safety goggles, and respiratory protection.[6] Avoid breathing dust, fumes, gas, mist, vapors,

or spray.[6]
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o First Aid:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and
consult a physician.[6]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[6]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[6]

o Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[6]

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide to extinguish fires.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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